Cas no 53294-13-6 ( )

• Product Name: &nbsp
• CAS No: 53294-13-6
• MF: C₁₁H₁₇N₃O₆
• MW: 287.269182920456
• CID: 938278
• PubChem ID: 323807
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-amino-1-.α.-D-xylofuranosyl-, ethyl ester
• AC1L897W
• AG-G-22469
• CTK5B2741
• NSC286323
• NSC-313671
• NSC-286625
• NSC286625
• NSC-286626
• 64239-99-2
• DTXSID10967877
• Ethyl 5-amino-1-pentofuranosyl-1H-imidazole-4-carboxylate
• Ethyl 5-amino-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-imidazole-4-carboxylate
• 53294-13-6
• 61134-00-7
• NSC286626
• NSC313671
•  

• Inchi： 1S/C11H17N3O6/c1-2-19-11(18)6-9(12)14(4-13-6)10-8(17)7(16)5(3-15)20-10/h4-5,7-8,10,15-17H,2-3,12H2,1H3
• InChI Key： CIOFMTDTBDVWFN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC(C(=O)OCC)=C1N)O)O

Computed Properties

• Exact Mass: 287.11200
• Monoisotopic Mass: 287.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 140.06000
• LogP: -1.16530